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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexyl acrylate

Cat. No.: B3431026 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Acrylate Polymer Performance

Acrylate polymers are a versatile class of materials widely utilized in the medical,

pharmaceutical, and research fields for applications ranging from drug delivery systems and

medical adhesives to tissue engineering scaffolds and dental materials. Their popularity stems

from their biocompatibility, optical clarity, and tunable mechanical properties. The selection of

an appropriate acrylate polymer is critical to the performance and success of the final product,

necessitating a thorough understanding of their mechanical characteristics.

This guide provides a comparative study of the mechanical properties of common acrylate

polymers, supported by experimental data. It aims to assist researchers, scientists, and drug

development professionals in making informed decisions for their specific applications.

Comparative Mechanical Properties of Acrylate
Polymers
The mechanical behavior of acrylate polymers is significantly influenced by the chemical

structure of the monomer, particularly the alkyl ester group, as well as by factors such as

polymerization technique and the presence of cross-linking agents. The following table

summarizes key mechanical properties for several common acrylate polymers.
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Polymer
Tensile
Strength (MPa)

Young's
Modulus (GPa)

Elongation at
Break (%)

Shore D
Hardness

Poly(methyl

methacrylate)

(PMMA)

50 - 80 2.4 - 3.4 2 - 10 85 - 95

Poly(ethyl

methacrylate)

(PEMA)

34 - 65 1.8 - 2.8 3 - 15 75 - 85

Poly(butyl

methacrylate)

(PBMA)

7 - 20 0.6 - 1.2 150 - 300 50 - 60

Poly(ethyl

acrylate) (PEA)
0.5 - 5 0.01 - 0.05 > 500 < 20

Poly(butyl

acrylate) (PBA)
0.1 - 2 0.001 - 0.01 > 1000 < 10

Poly(2-

hydroxyethyl

acrylate) (PHEA)

0.1 - 1 0.005 - 0.02 > 500 < 15

Understanding the Structure-Property Relationship
The mechanical properties of acrylate polymers are intrinsically linked to the length of the alkyl

ester side chain. A longer alkyl chain increases the free volume and mobility of the polymer

chains, resulting in a lower glass transition temperature (Tg) and a more flexible, rubbery

material. Conversely, shorter alkyl chains lead to more rigid polymers with higher tensile

strength and modulus.
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Monomer Structure Polymer Properties

Short Alkyl Chain High Tg

Long Alkyl Chain Low Tg

Rigid

Flexible

High Tensile Strength

Low Tensile Strength

Low Elongation

High Elongation
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To cite this document: BenchChem. [A Comparative Analysis of the Mechanical Properties of
Acrylate Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431026#comparative-study-of-mechanical-
properties-of-acrylate-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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